Cas no 76646-91-8 (6,6-Dibromopenicillanic Acid S,S-Dioxide)

• Product Name: 6,6-Dibromopenicillanic Acid S,S-Dioxide
• CAS No: 76646-91-8
• MF: C₈H₉Br₂NO₅S
• MW: 391.033759832382
• CID: 561935
• PubChem ID: 1427720
• Update Time: 2025-06-08

6,6-Dibromopenicillanic Acid S,S-Dioxide Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 6,6-dibromo-3,3-dimethyl-7-oxo-, 4,4-dioxide, (2S,5R)-
• 6,6-Dibromopenicillanic Acid S,S-Dioxide
• (2S,5R)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4λ⁶-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4
• (2S,5R)-6,6-Dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid 4,4-dioxide
• 6,6-dibromo-1,1-dioxopenicillanic acid
• 6,6-dibromopenicil
• 6,6-DIBROMOPENICILLANIC ACID 1,1-DIOXIDE
• 6,6-Dibromopenicillanic acid sulfone
• 6,6-dibromopenicillanic acid-1,1-dioxide
• AC1LRT98
• AG-H-05961
• CTK2H6831
• SureCN4614159
• UNII-3KI73KUS8T
• (2S,5R)-6,6-Dibromo-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4,4-dioxide
• BDBM50605837
• (2S,5R)-6,6-dibromo-3,3-dimethyl-7-oxo-4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4,4-dioxide; 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6,6-dibromo-3,3-dimethyl-7-oxo-, 4,4-dioxide, (2S-cis)-; 6,6-Dibromopenicillanic acid 1,1-dioxide; 6,6-Dibromopenicillanic acid S,S-dioxide; Sulbactam EP Impurity E
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6,6-dibromo-3,3-dimethyl-7-oxo-, 4,4-dioxide, (2S,5R)-
• Q27257421
• (2S,5R)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• DTXSID90227466
• 76646-91-8
• Sulbactam sodium specified impurity E [EP]
• DZYBRGUNKNPEKM-BBIVZNJYSA-N
• SULBACTAM SODIUM IMPURITY E [EP IMPURITY]
• EC 427-200-4
• SCHEMBL4614159
• CHEMBL5201737
• 3KI73KUS8T
• A865437
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6,6-dibromo-3,3-dimethyl-7-oxo-, 4,4-dioxide, (2S,5R)-
• SULBACTAM SODIUM IMPURITY E (EP IMPURITY)
• (3S)-6,6-DIBROMO-2,2-DIMETHYLPENAM-3-CARBOXYLIC ACID 1,1-DIOXIDE
• DTXCID90149957
• DB-247037
• Sulbactam sodium specified impurity E

• MDL： MFCD11558954
• Inchi： 1S/C8H9Br2NO5S/c1-7(2)3(4(12)13)11-5(14)8(9,10)6(11)17(7,15)16/h3,6H,1-2H3,(H,12,13)/t3-,6+/m0/s1
• InChI Key： DZYBRGUNKNPEKM-BBIVZNJYSA-N
• SMILES： BrC1(C(N2[C@@H](C(=O)O)C(C)(C)S([C@@H]21)(=O)=O)=O)Br

Computed Properties

• Exact Mass: 388.85677
• Monoisotopic Mass: 388.857
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2
• XLogP3: 0.6

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 600.1±55.0 °C at 760 mmHg
• Flash Point: 316.8±31.5 °C
• Refractive Index: 1.685
• PSA: 91.75
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

6,6-Dibromopenicillanic Acid S,S-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6,6-Dibromopenicillanic Acid S,S-Dioxide

Recent Advances in the Study of 6,6-Dibromopenicillanic Acid S,S-Dioxide (CAS: 76646-91-8)

6,6-Dibromopenicillanic Acid S,S-Dioxide (CAS: 76646-91-8) is a chemically modified derivative of penicillanic acid, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and antibiotic research. This compound, characterized by the introduction of bromine atoms and sulfone groups, exhibits unique reactivity and biological activity, making it a valuable scaffold for the development of novel β-lactamase inhibitors and antibacterial agents. The present research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the synthetic pathways for 6,6-Dibromopenicillanic Acid S,S-Dioxide, emphasizing the use of advanced bromination and oxidation techniques to achieve high yields and purity. Researchers have reported that the incorporation of bromine atoms at the 6-position of the penicillanic acid skeleton significantly enhances the compound's stability and reactivity. Furthermore, the sulfone group has been shown to play a critical role in modulating the compound's interaction with bacterial enzymes, particularly β-lactamases, which are responsible for antibiotic resistance.

In terms of biological activity, 6,6-Dibromopenicillanic Acid S,S-Dioxide has demonstrated potent inhibitory effects against a broad spectrum of β-lactamases, including extended-spectrum β-lactamases (ESBLs) and metallo-β-lactamases (MBLs). Mechanistic studies suggest that the compound acts as a covalent inhibitor, forming stable adducts with the active-site serine residues of β-lactamases. This irreversible inhibition effectively restores the efficacy of β-lactam antibiotics against resistant bacterial strains, offering a promising strategy to combat the global threat of antimicrobial resistance (AMR).

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 6,6-Dibromopenicillanic Acid S,S-Dioxide. The compound exhibits favorable bioavailability and tissue penetration, with minimal toxicity observed in preclinical models. These findings support its potential as a lead candidate for co-administration with existing β-lactam antibiotics, such as penicillins and cephalosporins, to enhance their therapeutic outcomes. Additionally, structural-activity relationship (SAR) studies have identified key modifications that can further optimize the compound's potency and selectivity.

Despite these promising advances, challenges remain in the clinical translation of 6,6-Dibromopenicillanic Acid S,S-Dioxide. Issues such as synthetic scalability, formulation stability, and potential off-target effects require further investigation. Ongoing research efforts are focused on addressing these limitations through innovative synthetic strategies and comprehensive toxicological assessments. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate the development of this compound into a clinically viable therapeutic agent.

In conclusion, 6,6-Dibromopenicillanic Acid S,S-Dioxide (CAS: 76646-91-8) represents a promising avenue for addressing the critical need for new antibacterial therapies. Its unique chemical structure and potent β-lactamase inhibitory activity position it as a valuable tool in the fight against antibiotic-resistant bacteria. Future research should prioritize the optimization of its pharmacological properties and the exploration of its potential in combination therapies. As the field of medicinal chemistry continues to evolve, this compound is poised to make significant contributions to the development of next-generation antibiotics.